3,5-dichloro-N-methyl-N-[4-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 3,5-dichloro-N-methyl-N-[4-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C15H10Cl2F3NO/c1-21(13-4-2-10(3-5-13)15(18,19)20)14(22)9-6-11(16)8-12(17)7-9/h2-8H,1H3
• InChI Key: MYFOMZHVRMSPII-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(F)(F)F)C(=O)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C15H10Cl2F3NO
• Molecular Weight: 348.1 g/mol

Description

3,5-dichloro-N-methyl-N-[4-(trifluoromethyl)phenyl]benzamide (DCMMB) is a widely used compound in scientific research due to its unique properties. DCMMB is a small molecule inhibitor with a wide range of applications in biochemistry and physiology. It has been used in many research studies to study the effects of various biochemical and physiological processes. DCMMB has also been used to study the mechanism of action of various drugs and to improve the accuracy of lab experiments.

Scientific Research Applications

Antipathogenic Activity

• Antipathogenic Properties: New derivatives, including those with 3,5-dichlorophenyl substituents, have shown significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains. These findings suggest potential for developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Mosquito Control

• Insecticidal Activity: Compounds such as SIR-6874, which include 3,5-dichloro-substituted benzamides, have been identified as effective inhibitors of mosquito development, offering a potential approach for controlling mosquito populations without the extensive damage associated with classical insecticides (Schaefer, Miura, Wilder, & Mulligan, 1978).

Material Science

• Polyimide Synthesis: Substituted benzamides, including those with 3,5-dichloro groups, have been used in the synthesis of novel aromatic polyimides. These polyimides show good solubility in organic solvents and exhibit desirable properties like high glass-transition temperatures and thermal stability, making them suitable for various industrial applications (Liu et al., 2002).

Anticancer Research

• Anticancer Potential: Some benzamide derivatives, including those with 3,5-dichloro substituents, have shown promising anticancer activity against various cancer cell lines. These findings open avenues for developing new therapeutic agents in cancer treatment (Ravichandiran et al., 2019).

Synthetic Methods

• Synthetic Process Development: Research into the synthesis of various benzamides, including those with 3,5-dichloro substitution, has led to the development of improved synthetic methods. These processes are characterized by mild conditions, convenient operations, and good yields, which are beneficial for large-scale production (Gong Ping, 2007).

Safety and Hazards

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